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Compound of Interest

Compound Name: (R)-CCG-1423

Cat. No.: B1683958

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides a detailed, step-by-step procedure for the safe disposal of
(R)-CCG-1423, a specific inhibitor of the Rho pathway. Adherence to these guidelines, in
conjunction with your institution's specific environmental health and safety (EHS) protocols, is
paramount for ensuring a safe laboratory environment.

(R)-CCG-1423: Properties and Safety Considerations

Understanding the characteristics of (R)-CCG-1423 is the first step in its safe handling and
disposal. The following table summarizes key data for this compound.
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Property Value Source

N-[2-[4-(4-
chlorophenyl)amino]-1-methyl-

Chemical Name pheny) ] Y [1]
2-oxoethoxy]-3,5-

bis(trifluoromethyl)-benzamide

CAS Number 285986-88-1 [1]
Molecular Formula C18H13CIF6N203 [1]
Molecular Weight 454.8 g/mol [1]
Appearance Solid [2]

DMF: 10 mg/ml, DMSO: 10
N mg/ml, DMSO:PBS (pH 7.2)
Solubility . _ [1]
(1:5): 0.15 mg/ml, Ethanol:

0.25 mg/ml

Recommended storage at

-20°C. Stock solutions can be
Storage stored at -80°C for up to 2 [2]

years and at -20°C for up to 1

year.[2]

Step-by-Step Disposal Protocol for (R)-CCG-1423

The disposal of (R)-CCG-1423, like many research chemicals, should be approached with a
clear and systematic process to minimize risk and ensure regulatory compliance. The following
protocol outlines the recommended steps for disposing of both the pure compound and
contaminated labware.

Personal Protective Equipment (PPE) is mandatory throughout the handling and disposal
process. This includes, but is not limited to, safety goggles, a lab coat, and chemical-resistant
gloves.

Part 1: Disposal of Unused or Expired (R)-CCG-1423
(Neat Compound)
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o Consult Institutional EHS Guidelines: Before initiating any disposal procedure, consult your
institution's Environmental Health and Safety (EHS) department for specific guidelines on
chemical waste. Regulations can vary significantly between institutions and localities.

o Package for Disposal:

o Ensure the original container is securely sealed. If the original container is compromised,
transfer the compound to a new, compatible, and clearly labeled waste container.

o The label should include:

The words "Hazardous Waste"

The full chemical name: (R)-CCG-1423

The CAS number: 285986-88-1

An indication of the hazards (e.g., "Irritant,” "Toxic")

e Segregate Waste: Store the packaged (R)-CCG-1423 waste separately from other
incompatible chemical waste streams.

» Arrange for Pickup: Contact your institution's EHS department to schedule a pickup for
hazardous chemical waste. Do not attempt to dispose of the neat compound down the drain
or in the regular trash.

Part 2: Disposal of Contaminated Labware and Materials

This includes items such as pipette tips, centrifuge tubes, gloves, and paper towels that have
come into contact with (R)-CCG-1423.

e Segregation at the Point of Use:

o Establish a designated, labeled waste container in the immediate work area where (R)-
CCG-1423 is being used.

o This container should be clearly marked as "Hazardous Waste Contaminated with (R)-
CCG-1423."
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» Disposal of Solid Waste:

o Place all contaminated solid materials directly into the designated hazardous waste
container.

o Do not mix with non-hazardous laboratory trash.
o Disposal of Liquid Waste (e.g., solutions containing (R)-CCG-1423).

o Collect all liquid waste containing (R)-CCG-1423 in a compatible, sealed, and clearly
labeled hazardous waste container.

o The label should include the chemical name, CAS number, and an approximate

concentration of the compound.

o Under no circumstances should solutions containing (R)-CCG-1423 be poured down the

drain.
o Decontamination of Glassware:

o If glassware is to be reused, it should be decontaminated. A common procedure is to rinse
the glassware with a suitable solvent (such as ethanol, which can dissolve (R)-CCG-1423)

to remove any residue.
o The solvent rinse should be collected and disposed of as hazardous liquid waste.

o After the initial solvent rinse, the glassware can typically be washed using standard
laboratory procedures.

» Final Disposal: Once the contaminated waste containers are full, seal them securely and
arrange for pickup by your institution's EHS department.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (R)-
CCG-1423 and associated materials.
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Start: (R)-CCG-1423 Waste

Identify Waste Type

Pure Compound [Solid Material Liquid Solution

Contaminated Solid Waste Contaminated Liquid Waste

N RSS2 (Gloves, Pipette Tips, etc.) (Solutions, Solvents)

Securely package and label as Collect in a designated, labeled Collect in a compatible, sealed, and
'Hazardous Waste: (R)-CCG-1423' hazardous waste container labeled hazardous waste container

Contact Institutional EHS for Pickup

Click to download full resolution via product page

Caption: Disposal workflow for (R)-CCG-1423.

By following these procedures and consulting with your local EHS department, you can ensure
the safe and compliant disposal of (R)-CCG-1423, contributing to a secure and environmentally
responsible research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Disposal of (R)-CCG-1423: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683958#r-ccg-1423-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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